Cas no 78907-17-2 (Cyclohexanepropanoic acid, 3-(methoxycarbonyl)-, methyl ester)
78907-17-2 structure
Product Name:Cyclohexanepropanoic acid, 3-(methoxycarbonyl)-, methyl ester
CAS No:78907-17-2
MF:C12H20O4
MW:228.284804344177
CID:533702
PubChem ID:12771352
Update Time:2025-04-19
Cyclohexanepropanoic acid, 3-(methoxycarbonyl)-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanepropanoic acid, 3-(methoxycarbonyl)-, methyl ester
- methyl 3-(3-methoxy-3-oxopropyl)cyclohexane-1-carboxylate
- 78907-17-2
- DTXSID60509463
-
- Inchi: 1S/C12H20O4/c1-15-11(13)7-6-9-4-3-5-10(8-9)12(14)16-2/h9-10H,3-8H2,1-2H3
- InChI Key: RIFJCNKHKOGTNG-UHFFFAOYSA-N
- SMILES: O(C)C(C1CCCC(CCC(=O)OC)C1)=O
Computed Properties
- Exact Mass: 228.13615911g/mol
- Monoisotopic Mass: 228.13615911g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 52.6Ų
Cyclohexanepropanoic acid, 3-(methoxycarbonyl)-, methyl ester Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
78907-17-2 (Cyclohexanepropanoic acid, 3-(methoxycarbonyl)-, methyl ester) Related Products
- 4630-82-4(Methyl cyclohexanecarboxylate)
- 6297-22-9(methyl 4-oxocyclohexane-1-carboxylate)
- 10138-59-7(1,2-Cyclohexanedicarboxylic Acid Diethyl Ester)
- 2177-77-7(Methyl 2-methylvalerate)
- 29412-62-2(dimethyl cubane-1,4-dicarboxylate)
- 94-60-0(Dimethyl Cyclohexane-1,4-dicarboxylate(1,4-Cyclohexanedicarboxylic Dimethyl Ester))
- 711-01-3(1-Adamantanecarboxylic Acid Methyl Ester)
- 14352-61-5(Methylcyclohexaneacetate)
- 1687-29-2(Dimethyl cis-1,2-Cyclohexanedicarboxylate)
- 4630-80-2(Methyl cyclopentanecarboxylate)
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